molecular formula C16H20D5NO3 B1574278 Mebeverine acid D5

Mebeverine acid D5

Cat. No. B1574278
M. Wt: 284.41
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Mebeverine acid D5 is the deuterium labeled Mebeverine Acid;  Mebeverine Acid is a metabolite of Mebeverine, that is an antispasmodic.

Scientific Research Applications

Metabolic Pathways and Characterization

  • Metabolite Identification and Structural Analysis

    Mebeverine is metabolized primarily into desmethylmebeverine acid (DMAC), mebeverine acid (MAC), and mebeverine alcohol (MAL). The study of these metabolites' structures was conducted using mass spectrometry and confirmed by NMR and chromatography-mass spectrometry. The primary metabolite in blood is DMAC, with MAC being less abundant (Moskaleva et al., 2019).

  • Simultaneous Quantification of Metabolites

    A method was developed for the simultaneous analysis of mebeverine metabolites, including DMAC, MAC, and MAL, in human plasma using high-pressure liquid chromatography-tandem mass spectrometry (HPLC-MS/MS). This method is useful for pharmacokinetic studies (Moskaleva et al., 2017).

  • Instability and Metabolism in Analytical Contexts

    Mebeverine's instability in biological fluids and rapid metabolism to form various metabolites, including mebeverine-alcohol and veratric acid, are significant for toxicological analysis and pharmacokinetic studies (Elliott & Burgess, 2006).

Pharmacological Implications

  • Action on Nerve Fibres

    Mebeverine was found to affect voltage-operated ion channels in mammalian non-myelinated nerve fibres, demonstrating a local anaesthetic action. Its metabolites, however, did not exhibit the same effect, highlighting the specific action of mebeverine itself (Hertog & Akker, 1987).

  • Identification as Main Circulating Metabolite

    Mebeverine acid was identified as the main circulating metabolite in humans, with a significantly higher concentration compared to mebeverine alcohol. This finding is crucial for understanding the drug's systemic presence and therapeutic action (Stockis, Guelen, & de Vos, 2002).

Analytical Techniques

  • Analytical Methods for Stability and Quantification: Various studies have focused on developing and validating analytical methods, such as RP-HPLC, for the determination of mebeverine hydrochloride in the presence of its degradation products, thus aiding in quality control and stability assessment of pharmaceutical formulations (Arayne, Sultana, & Siddiqui, 2005).

properties

Product Name

Mebeverine acid D5

Molecular Formula

C16H20D5NO3

Molecular Weight

284.41

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.